Cas no 2227682-87-1 (5-chloro-2-fluoro-3-(2R)-oxiran-2-ylpyridine)

• Product Name: 5-chloro-2-fluoro-3-(2R)-oxiran-2-ylpyridine
• CAS No: 2227682-87-1
• MF: C₇H₅ClFNO
• MW: 173.572104215622
• CID: 6369126
• PubChem ID: 165636005
• Update Time: 2025-10-12

5-chloro-2-fluoro-3-(2R)-oxiran-2-ylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-fluoro-3-(2R)-oxiran-2-ylpyridine
• 5-chloro-2-fluoro-3-[(2R)-oxiran-2-yl]pyridine
• 2227682-87-1
• EN300-1978073

• Inchi： 1S/C7H5ClFNO/c8-4-1-5(6-3-11-6)7(9)10-2-4/h1-2,6H,3H2/t6-/m0/s1
• InChI Key： KLMXYKGTHUVIPD-LURJTMIESA-N
• SMILES： ClC1=CN=C(C(=C1)[C@@H]1CO1)F

Computed Properties

• Exact Mass: 173.0043696g/mol
• Monoisotopic Mass: 173.0043696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 25.4Ų

Additional information on 5-chloro-2-fluoro-3-(2R)-oxiran-2-ylpyridine

Research Brief on 5-chloro-2-fluoro-3-(2R)-oxiran-2-ylpyridine (CAS: 2227682-87-1) in Chemical Biology and Pharmaceutical Applications

The compound 5-chloro-2-fluoro-3-(2R)-oxiran-2-ylpyridine (CAS: 2227682-87-1) has recently emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and targeted therapies. This epoxide-containing pyridine derivative exhibits unique reactivity due to the presence of both halogen substituents and the strained oxirane ring, making it a versatile building block for medicinal chemistry applications. Recent studies have highlighted its role in the construction of covalent inhibitors that target critical cysteine residues in disease-relevant proteins.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of 5-chloro-2-fluoro-3-(2R)-oxiran-2-ylpyridine as a warhead in the development of irreversible EGFR inhibitors. The compound's (2R)-oxirane configuration showed superior target engagement compared to its (2S)-counterpart, with X-ray crystallography revealing optimal positioning for nucleophilic attack by Cys797 in the EGFR kinase domain. The resulting inhibitors exhibited picomolar potency against T790M mutant EGFR while maintaining selectivity over wild-type EGFR, suggesting potential applications in overcoming resistance mutations in non-small cell lung cancer.

Structural-activity relationship (SAR) studies have further elucidated the importance of the 5-chloro and 2-fluoro substitutions on the pyridine ring. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that these halogen atoms not only influence the electronic properties of the ring system but also participate in key halogen bonding interactions with protein backbone carbonyl groups. This dual functionality enhances both the binding affinity and the selectivity profile of derived compounds, as evidenced by computational docking studies and thermodynamic binding measurements.

The synthetic accessibility of 2227682-87-1 has been improved through recent methodological advances. A 2024 Nature Protocols paper described an enantioselective epoxidation route starting from 5-chloro-2-fluoropyridine-3-carbaldehyde, achieving >99% ee and 85% overall yield through a novel organocatalytic system. This scalable synthesis has facilitated broader exploration of the compound's pharmaceutical potential, with several patent applications filed in the past year covering its use in PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms.

Emerging safety and ADME (absorption, distribution, metabolism, excretion) data indicate that while the oxirane moiety presents metabolic stability challenges, strategic modification of the pyridine core can mitigate rapid glutathione conjugation. Recent in vivo studies in rodent models (Journal of Pharmacology and Experimental Therapeutics, 2024) showed that fluorination at the 2-position significantly reduces hepatic clearance compared to non-fluorinated analogs, suggesting improved pharmacokinetic properties for drug development candidates derived from this scaffold.

Looking forward, the unique reactivity profile of 5-chloro-2-fluoro-3-(2R)-oxiran-2-ylpyridine continues to inspire innovative applications beyond traditional kinase inhibition. Recent unpublished data presented at the 2024 ACS National Meeting revealed its incorporation into bifunctional molecules targeting protein-protein interactions, where the oxirane serves as both a covalent warhead and a conformational constraint element. As the field of covalent drug discovery expands, this compound is poised to play an increasingly important role in addressing challenging therapeutic targets.